Cas no 1503424-46-1 (2-Methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine)

• Product Name: 2-Methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine
• CAS No: 1503424-46-1
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 6343070
• PubChem ID: 83679995
• Update Time: 2025-11-03

2-Methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1503424-46-1
• 2-Methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine
• EN300-784187

• Inchi： 1S/C7H11N3S/c1-10-7(8)5-4-11-3-2-6(5)9-10/h2-4,8H2,1H3
• InChI Key： PSLTVNLTMUOSSN-UHFFFAOYSA-N
• SMILES： S1CCC2C(=C(N)N(C)N=2)C1

Computed Properties

• Exact Mass: 169.06736854g/mol
• Monoisotopic Mass: 169.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-Methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine

2-Methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine: A Comprehensive Overview

2-Methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine (CAS No. 1503424-46-1) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug discovery, agrochemicals, and advanced materials. The thiopyrano ring system in its structure contributes to its distinctive properties, making it a subject of interest for researchers exploring novel chemical frameworks.

The synthesis of 2-Methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine involves a multi-step process that typically begins with the preparation of precursor molecules. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex heterocycles. For instance, the use of transition metal catalysts has been reported to facilitate the formation of the thiopyrano ring system under mild conditions. These developments not only enhance the yield but also improve the overall sustainability of the synthesis process.

One of the most intriguing aspects of this compound is its potential application in drug design. The pyrazole moiety within its structure is known for its ability to interact with various biological targets, such as enzymes and receptors. Recent studies have demonstrated that analogs of this compound exhibit promising activity against certain enzymes associated with neurodegenerative diseases. For example, research published in 2023 highlighted its inhibitory effects on acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. This finding underscores the potential of 2-Methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine as a lead compound for developing therapeutic agents.

In addition to its biological applications, this compound has also been explored for its electronic properties. The incorporation of sulfur atoms into the thiopyrano ring introduces unique electronic characteristics that make it suitable for applications in organic electronics. For instance, researchers have investigated its use as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that the compound exhibits favorable charge transport properties, which could be further optimized through structural modifications.

The structural versatility of 2-Methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine also lends itself to applications in agrochemistry. Its ability to act as a ligand in metal complexes has been leveraged to develop novel herbicides and fungicides. Recent studies have shown that certain derivatives exhibit potent activity against plant pathogens without adverse effects on non-target organisms. This dual functionality highlights the compound's potential as a sustainable solution for crop protection.

From a synthetic perspective, the development of scalable production methods remains a critical area of research for this compound. Traditional methods often involve multi-step syntheses with low yields and high costs. However, recent innovations in flow chemistry and continuous manufacturing have shown promise in addressing these challenges. By integrating these technologies into the production process, researchers aim to achieve higher yields while reducing environmental impact.

In conclusion, 2-Methyl-2H